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Compound of Interest

Compound Name: 2-Amino-1-(2-nitrophenyl)ethanol

Cat. No.: B1644463 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-1-(2-nitrophenyl)ethanol, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on established safety protocols for handling

nitro-containing aromatic compounds and amino alcohols.

Immediate Safety Considerations:

Hazardous Waste: 2-Amino-1-(2-nitrophenyl)ethanol and its containers must be treated as

hazardous waste.[1] Never dispose of this chemical down the drain.[2][3]

Personal Protective Equipment (PPE): When handling this chemical for disposal, always

wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields,

and a lab coat.[4][5]

Incompatibilities: This compound may be incompatible with strong oxidizing agents, strong

acids, and strong bases.[5] Ensure waste is segregated from these materials.[4][6]

Waste Classification and Hazard Profile
While specific quantitative data for 2-Amino-1-(2-nitrophenyl)ethanol is not detailed in the

provided search results, the hazard profile can be inferred from similar chemical structures. The

primary source of information should always be the manufacturer-provided Safety Data Sheet

(SDS). The table below summarizes typical hazard classifications for related nitrophenyl and

aminoethanol compounds.
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Hazard Category GHS Classification
Precautionary Statement
(Example)

Skin Irritation Category 2 H315: Causes skin irritation.[3]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[3]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation.[3]

Disposal -

P501: Dispose of

contents/container to an

approved waste disposal plant.

[3]

Standard Disposal Protocol
The disposal of 2-Amino-1-(2-nitrophenyl)ethanol must be handled through a designated

hazardous waste management stream.

Waste Collection:

Collect all waste containing 2-Amino-1-(2-nitrophenyl)ethanol, including contaminated

consumables (e.g., gloves, absorbent pads), in a dedicated, compatible, and clearly

labeled hazardous waste container.[4][6]

Do not mix this waste with other waste streams to avoid potential chemical reactions.[6]

Container Management:

Use a container made of appropriate material (plastic is often preferred) and ensure it is in

good condition.[2][6]

The container must be kept tightly sealed at all times, except when adding waste.[4][6]

Labeling:
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Label the waste container clearly with the words "HAZARDOUS WASTE" and list the full

chemical name: "2-Amino-1-(2-nitrophenyl)ethanol" and its approximate concentration

or quantity.[6]

Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) at or near the point of generation.[2][6]

Ensure the storage area is cool, dry, and well-ventilated.[4][5]

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EH&S) office or a licensed hazardous waste disposal contractor.[2][4]

Experimental Protocol: Spill Cleanup
In the event of a spill, follow this procedure to ensure safety and proper containment.

Evacuate and Ventilate: Immediately evacuate the spill area and ensure the space is well-

ventilated.[4] Avoid breathing any vapors.[4]

Don PPE: Wear appropriate personal protective equipment, including chemical-resistant

gloves, safety goggles, and a lab coat. For large spills, a respirator may be necessary.[4]

Contain the Spill:

For small spills (<1 L), confine the spill to a small area using an inert absorbent material

such as sand, diatomaceous earth, or a commercial chemical absorbent (e.g.,

Chemizorb®).[1][4]

Do not let the product enter drains.[1]

Collect Waste:

Carefully collect the absorbent material containing the spilled chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1644463?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.fishersci.com/store/msds?partNumber=AAH54504&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.carlroth.com/medias/SDB-6717-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDkxODR8YXBwbGljYXRpb24vcGRmfGFESTRMMmhpTVM4NU1UZ3dOemszTXpjd016azRMMU5FUWw4Mk56RTNYMEZWWDBWT0xuQmtaZ3w5MWJiODIwMjYzNTU0MTI4ZmVjNGE5MDcwYzc3MmIwMzUwZTEyNTc4M2QyNDVhYWJlZmEwOTE2MjM3NGQ0OTk4
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Nitrates.pdf
https://www.carlroth.com/medias/SDB-6717-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDkxODR8YXBwbGljYXRpb24vcGRmfGFESTRMMmhpTVM4NU1UZ3dOemszTXpjd016azRMMU5FUWw4Mk56RTNYMEZWWDBWT0xuQmtaZ3w5MWJiODIwMjYzNTU0MTI4ZmVjNGE5MDcwYzc3MmIwMzUwZTEyNTc4M2QyNDVhYWJlZmEwOTE2MjM3NGQ0OTk4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1644463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the collected waste into a designated hazardous waste container.[6]

Decontaminate: Clean the affected area thoroughly.

Dispose of Materials: Double-bag all contaminated disposables (gloves, wipes, etc.) in clear

plastic bags, label them as hazardous waste, and dispose of them along with the primary

spill waste.[4]

Seek Assistance for Large Spills: For spills larger than 1 liter, evacuate the area and contact

your institution's emergency number and EH&S department for assistance.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Amino-1-(2-nitrophenyl)ethanol.

Caption: Disposal workflow for 2-Amino-1-(2-nitrophenyl)ethanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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